AMMONIUM FERRIC CHLORIDE
AMMONIUM FERRIC CHLORIDE
Pyridoxamine 5'-phosphate, also known as pyridoxamine phosphoric acid or pyridoxamine-p, belongs to the class of organic compounds known as pyridoxamine 5'-phosphates. These are heterocyclic aromatic compounds containing a pyridoxamine that carries a phosphate group at the 5'-position. Pyridoxamine 5'-phosphate is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Pyridoxamine 5'-phosphate has been primarily detected in blood. Within the cell, pyridoxamine 5'-phosphate is primarily located in the mitochondria. Pyridoxamine 5'-phosphate exists in all eukaryotes, ranging from yeast to humans. Pyridoxamine 5'-phosphate participates in a number of enzymatic reactions. In particular, Pyridoxamine 5'-phosphate can be biosynthesized from pyridoxamine through the action of the enzyme pyridoxal kinase. Furthermore, Pyridoxamine 5'-phosphate can be converted into pyridoxal 5'-phosphate through the action of the enzyme pyridoxine-5'-phosphate oxidase. Furthermore, Pyridoxamine 5'-phosphate can be converted into pyridoxal 5'-phosphate and ammonium; which is catalyzed by the enzyme pyridoxine 5'-phosphate oxidase. Finally, Pyridoxamine 5'-phosphate can be biosynthesized from pyridoxamine; which is catalyzed by the enzyme pyridoxal kinase. In humans, pyridoxamine 5'-phosphate is involved in the vitamin B6 metabolism pathway. Pyridoxamine 5'-phosphate is also involved in the metabolic disorder called the hypophosphatasia pathway. Outside of the human body, pyridoxamine 5'-phosphate can be found in a number of food items such as macadamia nut (m. tetraphylla), jerusalem artichoke, ginkgo nuts, and small-leaf linden. This makes pyridoxamine 5'-phosphate a potential biomarker for the consumption of these food products.
Pyridoxamine 5'-phosphate is a vitamin B6 phosphate that is the phosphoric ester derivative of pyridoxamine. It has a role as a human metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a vitamin B6 phosphate, an aminoalkylpyridine, a monohydroxypyridine and a member of methylpyridines. It derives from a pyridoxamine. It is a conjugate acid of a pyridoxamine 5'-phosphate(1-).
Pyridoxamine 5'-phosphate is a vitamin B6 phosphate that is the phosphoric ester derivative of pyridoxamine. It has a role as a human metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a vitamin B6 phosphate, an aminoalkylpyridine, a monohydroxypyridine and a member of methylpyridines. It derives from a pyridoxamine. It is a conjugate acid of a pyridoxamine 5'-phosphate(1-).
Brand Name:
Vulcanchem
CAS No.:
16774-56-4
VCID:
VC0096272
InChI:
InChI=1S/C8H13N2O5P/c1-5-8(11)7(2-9)6(3-10-5)4-15-16(12,13)14/h3,11H,2,4,9H2,1H3,(H2,12,13,14)
SMILES:
CC1=NC=C(C(=C1O)CN)COP(=O)(O)O
Molecular Formula:
C8H13N2O5P
Molecular Weight:
248.17 g/mol
AMMONIUM FERRIC CHLORIDE
CAS No.: 16774-56-4
Main Products
VCID: VC0096272
Molecular Formula: C8H13N2O5P
Molecular Weight: 248.17 g/mol
CAS No. | 16774-56-4 |
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Product Name | AMMONIUM FERRIC CHLORIDE |
Molecular Formula | C8H13N2O5P |
Molecular Weight | 248.17 g/mol |
IUPAC Name | [4-(aminomethyl)-5-hydroxy-6-methylpyridin-3-yl]methyl dihydrogen phosphate |
Standard InChI | InChI=1S/C8H13N2O5P/c1-5-8(11)7(2-9)6(3-10-5)4-15-16(12,13)14/h3,11H,2,4,9H2,1H3,(H2,12,13,14) |
Standard InChIKey | ZMJGSOSNSPKHNH-UHFFFAOYSA-N |
SMILES | CC1=NC=C(C(=C1O)CN)COP(=O)(O)O |
Canonical SMILES | CC1=NC=C(C(=C1O)CN)COP(=O)(O)O |
Physical Description | Solid |
Description | Pyridoxamine 5'-phosphate, also known as pyridoxamine phosphoric acid or pyridoxamine-p, belongs to the class of organic compounds known as pyridoxamine 5'-phosphates. These are heterocyclic aromatic compounds containing a pyridoxamine that carries a phosphate group at the 5'-position. Pyridoxamine 5'-phosphate is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Pyridoxamine 5'-phosphate has been primarily detected in blood. Within the cell, pyridoxamine 5'-phosphate is primarily located in the mitochondria. Pyridoxamine 5'-phosphate exists in all eukaryotes, ranging from yeast to humans. Pyridoxamine 5'-phosphate participates in a number of enzymatic reactions. In particular, Pyridoxamine 5'-phosphate can be biosynthesized from pyridoxamine through the action of the enzyme pyridoxal kinase. Furthermore, Pyridoxamine 5'-phosphate can be converted into pyridoxal 5'-phosphate through the action of the enzyme pyridoxine-5'-phosphate oxidase. Furthermore, Pyridoxamine 5'-phosphate can be converted into pyridoxal 5'-phosphate and ammonium; which is catalyzed by the enzyme pyridoxine 5'-phosphate oxidase. Finally, Pyridoxamine 5'-phosphate can be biosynthesized from pyridoxamine; which is catalyzed by the enzyme pyridoxal kinase. In humans, pyridoxamine 5'-phosphate is involved in the vitamin B6 metabolism pathway. Pyridoxamine 5'-phosphate is also involved in the metabolic disorder called the hypophosphatasia pathway. Outside of the human body, pyridoxamine 5'-phosphate can be found in a number of food items such as macadamia nut (m. tetraphylla), jerusalem artichoke, ginkgo nuts, and small-leaf linden. This makes pyridoxamine 5'-phosphate a potential biomarker for the consumption of these food products. Pyridoxamine 5'-phosphate is a vitamin B6 phosphate that is the phosphoric ester derivative of pyridoxamine. It has a role as a human metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a vitamin B6 phosphate, an aminoalkylpyridine, a monohydroxypyridine and a member of methylpyridines. It derives from a pyridoxamine. It is a conjugate acid of a pyridoxamine 5'-phosphate(1-). |
Related CAS | 951-83-7 (hydrochloride) |
Synonyms | pyridoxamine phosphate pyridoxamine phosphate hydrochloride pyridoxamine-P |
PubChem Compound | 1053 |
Last Modified | Nov 11 2021 |
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